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Cat. No.: B2754198 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Arenobufagin, a bufadienolide steroid isolated from the venom of toads such as Bufo

gargarizans, has garnered significant interest in the scientific community for its potent biological

activities, particularly its anti-cancer properties.[1][2] A derivative of this natural product,

Arenobufagin 3-hemisuberate, has demonstrated enhanced and more selective anti-

proliferative effects, highlighting its potential as a promising candidate for further drug

development. This technical guide provides a comprehensive overview of the chemical

structure, properties, and known biological activities of Arenobufagin 3-hemisuberate, with

comparative data for its parent compound, Arenobufagin.

Chemical Structure and Properties
The chemical structure of Arenobufagin 3-hemisuberate is characterized by the esterification

of the 3-hydroxyl group of Arenobufagin with suberic acid (as a hemisuberate). This

modification significantly alters the lipophilicity and potentially the pharmacokinetic profile of the

parent molecule.
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Arenobufagin: 

Arenobufagin 3-hemisuberate:

(Note: An exact public domain image of the 3-hemisuberate structure is unavailable. The

structure is Arenobufagin with a hemisuberoyl group attached at the 3-position.)

A summary of the known and predicted chemical and physical properties for both compounds

is presented below.

Property Arenobufagin
Arenobufagin 3-
hemisuberate

Molecular Formula C₂₄H₃₂O₆ C₃₂H₄₄O₉

Molecular Weight 416.51 g/mol 572.69 g/mol

CAS Number 464-74-4 30219-16-0

Appearance Solid No data available

Melting Point No data available No data available

Boiling Point 637.2 ± 55.0 °C (predicted) No data available

Solubility Poor aqueous solubility No data available

Density 1.4 ± 0.1 g/cm³ (predicted) No data available
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Table 1: Chemical and Physical Properties of Arenobufagin and Arenobufagin 3-
hemisuberate.

Spectral data for Arenobufagin has been reported in various studies.[1][3]

Spectral Data Arenobufagin

¹H NMR Data available in literature[1]

¹³C NMR Data available in literature[1]

Mass Spectrometry Molecular ion peaks consistent with C₂₄H₃₂O₆[3]

Table 2: Spectral Data for Arenobufagin.

Experimental Protocols
Proposed Synthesis of Arenobufagin 3-hemisuberate
While a specific detailed protocol for the synthesis of Arenobufagin 3-hemisuberate is not

readily available in the public domain, a plausible method can be inferred from general steroid

esterification procedures. The following is a proposed experimental workflow.
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Proposed Synthesis Workflow for Arenobufagin 3-hemisuberate

Reaction Setup

Reaction

Work-up

Purification

Dissolve Arenobufagin
in anhydrous pyridine

Add suberic anhydride
(slight excess)

Step 1

Stir at room temperature
(or gentle heating)

Step 2

Monitor reaction progress
by TLC

Quench with water/dilute HCl

Upon completion

Extract with ethyl acetate

Wash organic layer
(brine)

Dry over Na₂SO₄

Concentrate in vacuo

Purify by column chromatography
(silica gel)

Characterize

Final Product
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Arenobufagin's Inhibition of the PI3K/Akt/mTOR Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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